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Compound of Interest

Compound Name:
(5-Bromo-6-methylpyridin-2-

yl)methanamine

CAS No.: 1256818-51-5

Cat. No.: B3226600

Get Quote

Executive Summary
In the realm of modern synthetic chemistry, the architectural flexibility of low-molecular-weight

building blocks dictates the trajectory of both drug discovery and materials science. 2-

(Aminomethyl)pyridine—commonly referred to as 2-picolylamine or 2-AMP—is a premier

bidentate ligand featuring an exceptionally versatile structural motif: a highly basic primary

aliphatic amine coupled to a mildly basic,

-accepting pyridine ring[1][2]. This specific electronic asymmetry creates a unique "hard-soft"
coordination dynamic, rendering it indispensable for synthesizing transition metal catalysts,
developing novel metallopharmaceutics, and designing spin-crossover (SCO) materials[1][3].

This technical guide synthesizes current literature, elucidating the mechanistic causality behind

its broad utility, and provides field-validated protocols for the effective utilization of 2-AMP in

advanced laboratory settings.
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The utility of 2-AMP is fundamentally driven by its bidentate chelation capacity. Unlike

symmetric diamines (e.g., ethylenediamine) or symmetric diimines (e.g., bipyridine), 2-AMP

provides disparate electronic environments at its two nitrogen centers. The

-hybridized aliphatic amine acts as a strong

-donor, forcefully anchoring transition metals and stabilizing intermediate oxidation states[2].
Conversely, the

-hybridized pyridine nitrogen acts simultaneously as a

-donor and a weak

-acceptor, which actively draws electron density away from the metal center[2].

This push-pull effect alters the trans-influence across the metal's coordination sphere,

selectively labilizing ligands situated trans to the pyridine group. This tunable kinetic lability is

highly sought after in both therapeutic design and homogeneous catalysis.

Table 1: Essential Physicochemical Properties of 2-
(Aminomethyl)pyridine
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Parameter Value
Scientific & Experimental
Significance

CAS Number 3731-51-9
Primary identifier for reagent

procurement.

Molecular Formula C₆H₈N₂
Minimal steric bulk; optimal for

dense coordination spheres[4].

Molecular Weight 108.14 g/mol

High atom economy when

incorporated into larger

macromolecules[4].

Boiling Point
195 - 204 °C (atm) / 82-85 °C

(12 mmHg)

Requires vacuum distillation

for purification to prevent

thermal degradation[4].

Density (25 °C) ~1.049 g/mL

Handled as a neat, colorless to

pale-yellow liquid at ambient

temp[4].

pKa 9.09 (Aliphatic Amine)

Ensures rapid nucleophilic

attack and strong binding in

neutral to slightly basic

conditions[4].

Applications in Drug Discovery:
Metallopharmaceutics
Historically, the success of cisplatin in oncology spurred immense interest in platinum and

palladium-based complexes. However, resistance mechanisms and severe toxicity require

novel ligand architectures. 2-AMP has emerged as a critical building block in this space[2].

Mechanistic Causality in Pd(II) Models: Researchers frequently utilize

as a kinetic model and standalone therapeutic[2]. The incorporation of 2-AMP critically lowers
the pKa of the coordinated water molecules compared to symmetric amine ligands. This is due
directly to the
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-accepting property of the picolylamine pyridine group, which increases the electrophilicity of
the central Palladium(II) core[2]. Consequently, these complexes demonstrate aggressive
binding toward bio-relevant ligands (such as amino acids possessing no side-chain functional
groups), forming extremely stable 5-membered chelate rings with stability constants (

) reaching ~8 to 12[2]. This distinct binding kinetic allows 2-AMP-based metallodrugs to interact
with DNA and biological proteins via pathways entirely distinct from classical cisplatin, helping
to bypass acquired chemo-resistance[2].

Table 2: Thermodynamic Stability of [Pd(AMP)] Amino
Acid Interactions

Complex Species Ligand Type
Stability Constant (

)

Biological
Implication

Simple Amino Acids ~8.0 - 12.0

Formation of highly

stable thermodynamic

sinks in vivo[2].

Hydroxy-Amino Acids 8.30

Strong acidification of

OH groups limits off-

target toxicity[2].

Innovations in Advanced Catalysis & Materials
Science
Transfer Hydrogenation (Metal-Ligand Bifunctional
Catalysis)
In homogeneous catalysis, 2-AMP is the foundation of highly active ruthenium-based transfer

hydrogenation catalysts, such as Baratta's catalyst (

)[1]. The Causality of the "NH Effect": Unlike traditional inner-sphere mechanisms that require
the substrate to displace a ligand and coordinate directly to the metal, 2-AMP facilitates an
outer-sphere mechanism. The primary amine (

) protonates the ketone substrate's oxygen via a highly ordered hydrogen-bonding transition
state, while the adjacent
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transfers a hydride to the carbonyl carbon. This bypasses the energetic penalty of ligand
dissociation, resulting in astronomical turnover frequencies (TOFs)[1].

Spin-Crossover (SCO) Materials
In materials science, the

complex is a hallmark of Spin-Crossover (SCO) phenomena[1][3]. The ligand field splitting
parameter (

) imparted by three 2-AMP molecules is delicately poised at the boundary of iron(II)'s spin-
pairing energy. By simply modulating the temperature, the complex predictably switches
between high-spin and low-spin electron configurations, accompanied by a distinct change in
color and magnetic moment[1][3]. This makes 2-AMP integral to the development of next-
generation molecular memory storage and thermal sensors.
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Figure 1: Synthetic pathway and multidisciplinary applications of 2-picolylamine.

Validated Experimental Workflows
The following protocols are designed as self-validating systems, ensuring researchers can

confirm intermediate success before proceeding.

Protocol 1: General Synthesis of 2-
(Aminomethyl)pyridine
Rationale: While reductive amination of 2-pyridinecarboxaldehyde is possible[4], catalytic

hydrogenation of 2-cyanopyridine yields higher atom economy and mitigates polyalkylation[1].

Reaction Setup: Dissolve 1.0 equivalent of 2-cyanopyridine in anhydrous ethanol. Add a

catalytic amount of Raney Nickel (or Pd/C). Introduce ammonia gas or methanolic ammonia

to the solution. (Causality: The presence of excess ammonia aggressively suppresses the

coupling of the newly formed primary amine with unreacted imine intermediates, preventing

the formation of secondary amine dimers).

Hydrogenation: Transfer the mixture to a high-pressure autoclave. Purge with

(3x) followed by

(3x). Pressurize to 4-5 bar with

and stir at ambient temperature.

Self-Validation Check: Monitor the pressure gauge. The reaction is complete when

consumption ceases entirely and the pressure stabilizes.

Purification: Depressurize and safely filter the catalyst through a tightly packed Celite pad.

Concentrate the filtrate under reduced pressure.

Isolation: Purify via fractional vacuum distillation, collecting the fraction that boils at roughly

82-85 °C at 12 mmHg.
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Protocol 2: Synthesis of the Bio-Relevant Complex
Rationale: Generating a stable, well-defined precursor for subsequent in vitro cytotoxicity

screening or amino acid kinetic studies[2].

Precursor Solubilization: Dissolve

(1.0 mmol) in 10 mL of deionized water.

Ligand Addition: Dissolve 2-picolylamine (1.0 mmol) in 2 mL of water or methanol. Add this

solution dropwise to the strongly stirred Palladium solution at room temperature.

Self-Validation Check (Visual & pH): The initial

solution is a deep red-brown. Upon the addition of 2-AMP, the chelate effect drives a rapid
bimolecular nucleophilic substitution, ejecting two chloride ions. The successful formation of
the

complex is definitively indicated by a distinct phase change: the rapid precipitation of a
bright, canary-yellow solid. Ensure the pH remains near neutral; a sharp drop indicates
undesired hydrolysis.

Isolation: Stir for 2 hours to ensure thermodynamic completion. Filter the yellow precipitate

over a glass frit.

Washing: Wash sequentially with cold water (to remove

), ethanol, and diethyl ether, then dry in vacuo.
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Figure 2: Self-validating protocol workflow for synthesizing [Pd(pic)Cl2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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